2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide
• InChI: InChI=1S/C13H8ClF2NO/c14-12-7-9(16)4-5-11(12)13(18)17-10-3-1-2-8(15)6-10/h1-7H,(H,17,18)
• InChI Key: IECXTYPQVUNWJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H8ClF2NO
• Molecular Weight: 267.66 g/mol

Description

2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of chlorine and fluorine atoms attached to the benzene ring, making it a halogenated aromatic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide typically involves the reaction of 2-chloro-4-fluorobenzoyl chloride with 3-fluoroaniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

Solvent: Dichloromethane or another suitable organic solvent.

Temperature: Room temperature to slightly elevated temperatures (20-40°C).

Reaction Time: Several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters can lead to large-scale production with high purity.

Chemical Reactions Analysis

Types of Reactions

2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The halogen atoms (chlorine and fluorine) can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts and boronic acids for Suzuki-Miyaura coupling.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound can be used in the development of advanced materials with specific properties, such as improved thermal stability or electronic characteristics.

Biological Studies: It serves as a probe or ligand in biological assays to study enzyme interactions or receptor binding.

Chemical Synthesis: It is employed as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of halogen atoms can enhance the compound’s binding affinity and selectivity through halogen bonding and hydrophobic interactions.

Comparison with Similar Compounds

Similar Compounds

• 3-chloro-N-(2-fluorophenyl)benzamide
• 2-iodo-N-(4-bromophenyl)benzamide
• 4-fluoro-N-(3-chlorophenyl)benzamide

Comparison

Compared to similar compounds, 2-chloro-4-fluoro-N-(3-fluorophenyl)benzamide is unique due to the specific arrangement of chlorine and fluorine atoms on the benzene ring. This unique structure can influence its reactivity, binding properties, and overall effectiveness in various applications. For instance, the presence of multiple fluorine atoms can enhance the compound’s metabolic stability and lipophilicity, making it a valuable candidate in drug development.